Ethyl 2-(furan-2-carboxamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-(furan-2-carbonylamino)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate
• InChI: InChI=1S/C17H15NO5S/c1-3-21-17(20)14-11(12-7-6-10(2)23-12)9-24-16(14)18-15(19)13-5-4-8-22-13/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: KVDOLXUDBHOBFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(O2)C)NC(=O)C3=CC=CO3
• Molecular Formula: C17H15NO5S
• Molecular Weight: 345.4 g/mol

Description

Ethyl 2-(furan-2-carboxamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate, also known as EFTC, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EFTC belongs to the class of thiophene derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Characterization

Ethyl 2-(furan-2-carboxamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate and related compounds have been synthesized and characterized, contributing to the development of novel chemical entities with potential applications. For example, derivatives of furan and thiophene have been synthesized using the Gewald reaction, highlighting their structural and antimicrobial properties (Arora, Saravanan, Mohan, & Bhattacharjee, 2013). Furthermore, compounds like furanfurin and thiophenfurin have been synthesized, showing notable antitumor activity and interactions with inosine monophosphate dehydrogenase (Franchetti et al., 1995).

Antimicrobial and Antitumor Activities

The synthesis of various thiophene and furan derivatives, including those bearing a methine group or carboxylate groups, has shown promising antimicrobial and antitumor activities. These studies provide insights into the structural requirements for biological activity, opening new avenues for drug development (Ravindra, Vagdevi, & Vaidya, 2008).

Application in Dye-Sensitized Solar Cells

The incorporation of five-membered heteroaromatic linkers, such as furan and thiophene, into phenothiazine-based compounds for dye-sensitized solar cells (DSSCs) has demonstrated the positive impact of conjugated linkers on device performance. This research illustrates the potential of these compounds in improving the efficiency of renewable energy technologies (Kim et al., 2011).

Development of Biobased Materials

The enzymatic synthesis of polyesters using biobased furan compounds as building blocks represents a significant step towards sustainable material science. These novel furan polyesters, derived from renewable resources, have been characterized for their potential in various applications, highlighting the importance of furan derivatives in developing environmentally friendly materials (Jiang et al., 2014).

Novel Inhibitors of Influenza A Virus

Furan-carboxamide derivatives have been identified as potent inhibitors of the lethal H5N1 influenza A virus. This discovery opens up new possibilities for the development of antiviral drugs based on furan derivatives, emphasizing their relevance in medicinal chemistry and antiviral therapy (Yongshi et al., 2017).